Cas no 2137145-47-0 ((4aS,9bR)-8-fluoro-5-(2-nitrobenzenesulfonyl)-1H,2H,3H,4H,4aH,5H,9bH-pyrido[4,3-b]indole)

(4aS,9bR)-8-fluoro-5-(2-nitrobenzenesulfonyl)-1H,2H,3H,4H,4aH,5H,9bH-pyrido[4,3-b]indole is a structurally complex heterocyclic compound featuring a fused pyridoindole core with a fluoro substituent at the 8-position and a 2-nitrobenzenesulfonyl group at the 5-position. Its stereospecific (4aS,9bR) configuration ensures precise molecular interactions, making it valuable for research in medicinal chemistry and drug development. The electron-withdrawing nitrobenzenesulfonyl moiety enhances reactivity, facilitating further functionalization, while the fluorine atom contributes to metabolic stability. This compound is particularly useful as an intermediate in synthesizing pharmacologically active molecules, offering potential applications in targeting CNS disorders or enzyme inhibition studies. Its well-defined stereochemistry and functional group diversity support controlled synthetic modifications.

(4aS,9bR)-8-fluoro-5-(2-nitrobenzenesulfonyl)-1H,2H,3H,4H,4aH,5H,9bH-pyrido[4,3-b]indole structure

2137145-47-0 structure

Product Name:(4aS,9bR)-8-fluoro-5-(2-nitrobenzenesulfonyl)-1H,2H,3H,4H,4aH,5H,9bH-pyrido[4,3-b]indole

CAS No:2137145-47-0

MF:C₁₇H₁₆FN₃O₄S

MW:377.39004611969

CID:6360629

PubChem ID:165861755

Update Time:2025-06-08

(4aS,9bR)-8-fluoro-5-(2-nitrobenzenesulfonyl)-1H,2H,3H,4H,4aH,5H,9bH-pyrido[4,3-b]indole Chemical and Physical Properties

Names and Identifiers

- (4aS,9bR)-8-fluoro-5-(2-nitrobenzenesulfonyl)-1H,2H,3H,4H,4aH,5H,9bH-pyrido[4,3-b]indole
- EN300-1169111
- 2137145-47-0
- Inchi： 1S/C17H16FN3O4S/c18-11-5-6-14-12(9-11)13-10-19-8-7-15(13)20(14)26(24,25)17-4-2-1-3-16(17)21(22)23/h1-6,9,13,15,19H,7-8,10H2/t13-,15-/m0/s1
- InChI Key： ZSBHWYHHZMFLPG-ZFWWWQNUSA-N
- SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(N1C2C=CC(=CC=2[C@@H]2CNCC[C@H]12)F)(=O)=O

Computed Properties

Exact Mass: 377.08455534g/mol
Monoisotopic Mass: 377.08455534g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 26
Rotatable Bond Count: 2
Complexity: 649
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 104Å²

(4aS,9bR)-8-fluoro-5-(2-nitrobenzenesulfonyl)-1H,2H,3H,4H,4aH,5H,9bH-pyrido[4,3-b]indole Pricemore >>

Related Categories	No.	Cas No.	Specification	Price	update time
Enamine	EN300-1169111-0.05g	2137145-47-0	0.05g	$1320.0	2023-05-26
Enamine	EN300-1169111-0.1g	2137145-47-0	0.1g	$1384.0	2023-05-26
Enamine	EN300-1169111-0.25g	2137145-47-0	0.25g	$1447.0	2023-05-26
Enamine	EN300-1169111-0.5g	2137145-47-0	0.5g	$1509.0	2023-05-26
Enamine	EN300-1169111-1.0g	2137145-47-0	1g	$1572.0	2023-05-26
Enamine	EN300-1169111-2.5g	2137145-47-0	2.5g	$3080.0	2023-05-26
Enamine	EN300-1169111-5.0g	2137145-47-0	5g	$4557.0	2023-05-26
Enamine	EN300-1169111-10.0g	2137145-47-0	10g	$6758.0	2023-05-26
Enamine	EN300-1169111-50mg	2137145-47-0	50mg	$1320.0	2023-10-03
Enamine	EN300-1169111-100mg	2137145-47-0	100mg	$1384.0	2023-10-03

(4aS,9bR)-8-fluoro-5-(2-nitrobenzenesulfonyl)-1H,2H,3H,4H,4aH,5H,9bH-pyrido[4,3-b]indole Related Literature

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Additional information on (4aS,9bR)-8-fluoro-5-(2-nitrobenzenesulfonyl)-1H,2H,3H,4H,4aH,5H,9bH-pyrido[4,3-b]indole

Introduction to (4aS,9bR)-8-fluoro-5-(2-nitrobenzenesulfonyl)-1H,2H,3H,4H,4aH,5H,9bH-pyrido[4,3-b]indole (CAS No. 2137145-47-0)

(4aS,9bR)-8-fluoro-5-(2-nitrobenzenesulfonyl)-1H,2H,3H,4H,4aH,5H,9bH-pyrido[4,3-b]indole (CAS No. 2137145-47-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyrido[4,3-b]indoles and is characterized by the presence of a fluoro substituent at the 8-position and a 2-nitrobenzenesulfonyl group at the 5-position. These functional groups contribute to its distinct chemical properties and biological activities.

The synthesis of (4aS,9bR)-8-fluoro-5-(2-nitrobenzenesulfonyl)-1H,2H,3H,4H,4aH,5H,9bH-pyrido[4,3-b]indole involves a multi-step process that requires precise control over reaction conditions to achieve the desired stereochemistry and regioselectivity. Recent advancements in synthetic methodologies have enabled chemists to develop efficient and scalable routes for the production of this compound. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel palladium-catalyzed approach that significantly improved the yield and purity of the final product.

In terms of its biological activities, (4aS,9bR)-8-fluoro-5-(2-nitrobenzenesulfonyl)-1H,2H,3H,4H,4aH,5H,9bH-pyrido[4,3-b]indole has shown promising results in various preclinical studies. Research conducted at the University of California demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been found to possess antiproliferative effects on cancer cells by inducing apoptosis through the activation of caspase pathways.

The mechanism of action of (4aS,9bR)-8-fluoro-5-(2-nitrobenzenesulfonyl)-1H,2H,3H,4H,4aH,5H,9bH-pyrido[4,3-b]indole is not yet fully understood but is believed to involve multiple targets. Studies have suggested that it may interact with specific enzymes involved in inflammatory pathways and cell cycle regulation. For example, it has been shown to inhibit the activity of cyclooxygenase (COX) enzymes and modulate the expression of genes associated with cell proliferation and survival.

The potential therapeutic applications of (4aS,9bR)-8-fluoro-5-(2-nitrobenzenesulfonyl)-1H,2H,3H,4H,4aH,5H,9bH-pyrido[4,3-b]indole are currently being explored in various disease models. Preclinical studies have indicated its efficacy in treating inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease. Moreover, its antiproliferative properties make it a promising candidate for cancer therapy. Clinical trials are underway to evaluate its safety and efficacy in human subjects.

The pharmacokinetic properties of (4aS,9bR)-8-fluoro-5-(2-nitrobenzenesulfonyl)-1H,2H,3H,4H,4aH,5H,9bH-pyrido[4,3-b]indole have also been investigated. Studies have shown that it exhibits favorable absorption and distribution profiles when administered orally or intravenously. The compound is metabolized primarily by cytochrome P450 enzymes in the liver and is excreted through both renal and biliary pathways. These pharmacokinetic characteristics suggest that it may be suitable for chronic administration in clinical settings.

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